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Compound of Interest

Compound Name: 2,2-Dimethyl-3-pentanol

Cat. No.: B1582833 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available health and safety information for

2,2-Dimethyl-3-pentanol. It is intended for informational purposes for a professional audience

and should not be substituted for a formal risk assessment or Safety Data Sheet (SDS). Always

consult the primary SDS and relevant regulatory documentation before handling this chemical.

Executive Summary
2,2-Dimethyl-3-pentanol is a flammable liquid classified as an irritant for the skin, eyes, and

respiratory system.[1] While specific quantitative toxicological data for this compound is limited

in publicly available literature, information from structurally related aliphatic alcohols suggests

that it should be handled with appropriate personal protective equipment and engineering

controls to minimize exposure. This guide summarizes the known physical and chemical

properties, hazard classifications, and general safety precautions for 2,2-Dimethyl-3-pentanol.
It also provides an overview of the metabolism of related branched-chain alcohols and the

general effects of aliphatic alcohols on cellular signaling pathways to offer a broader

toxicological context.

Physicochemical Properties
A summary of the key physical and chemical properties of 2,2-Dimethyl-3-pentanol is
presented in Table 1. This data is essential for understanding its behavior under various

laboratory conditions and for implementing appropriate storage and handling procedures.
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Property Value Reference

Molecular Formula C₇H₁₆O [1]

Molecular Weight 116.20 g/mol [1]

Appearance Colorless liquid [2]

Boiling Point 132 - 134 °C [2]

Flash Point 38 °C (100.4 °F) - closed cup

Density 0.825 g/mL at 25 °C

Water Solubility
8200 mg/L @ 25 °C

(experimental)
[3]

Hazard Identification and Classification
2,2-Dimethyl-3-pentanol is classified under the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS). The primary hazards are associated with its flammability

and irritant properties.

Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapor

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Data sourced from PubChem CID 19871 and Sigma-Aldrich SDS.[1]

Toxicological Information
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Specific quantitative toxicological data for 2,2-Dimethyl-3-pentanol, such as LD50 (oral,

dermal, inhalation) values, are not readily available in the reviewed literature. For a structurally

related compound, 3-Methyl-3-pentanol, the oral LD50 in rats is reported as 710 mg/kg. The

toxicological properties of 2,4-Dimethyl-3-pentanol have not been fully investigated.[4]

General Toxicity of Aliphatic Alcohols
Studies on other aliphatic alcohols indicate that their toxicity can be influenced by the number

of carbon atoms, with greater toxicity observed with a higher carbon count. The primary

mechanism of action for simple aliphatic alcohols is believed to be a nonspecific disruption of

cell membranes.[5][6][7] High doses of tertiary alcohols like tert-butanol can produce ataxia and

hypoactivity.[8]

Genotoxicity and Carcinogenicity
There is no specific information available in the searched literature regarding the genotoxicity

or carcinogenicity of 2,2-Dimethyl-3-pentanol. For the related compound 2,4-Dimethyl-3-

pentanol, it is not listed as a carcinogen by ACGIH, IARC, NTP, or CA Prop 65.[4] Studies on

compounds containing a 2-ethylhexyl moiety suggest a potential for hepatocarcinogenicity in

rodents.[9]

Experimental Protocols
Detailed experimental protocols for toxicological studies specifically on 2,2-Dimethyl-3-
pentanol are not available in the public domain. However, standardized protocols from the

Organisation for Economic Co-operation and Development (OECD) are typically followed for

the testing of chemicals. These guidelines provide a framework for assessing various endpoints

such as acute toxicity, irritation, and genotoxicity.[10][11][12][13][14]

Example of a Generic Acute Oral Toxicity Study Protocol
(Based on OECD Guideline 423)
This is a generalized procedure and has not been specifically applied to 2,2-Dimethyl-3-
pentanol in the available literature.

Caption: Generalized workflow for an acute oral toxicity study based on OECD Guideline 423.
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Metabolism and Signaling Pathways
Metabolism of Branched-Chain Alcohols
Specific metabolic pathways for 2,2-Dimethyl-3-pentanol have not been elucidated in the

available literature. However, the metabolism of branched-chain alcohols generally occurs in

the liver. Tertiary alcohols, such as tert-butanol, are largely metabolized by oxidation.[8] The

metabolism of branched-chain amino acids can lead to the formation of branched-chain

alcohols.[15] The Ehrlich pathway is a key route for the formation of higher alcohols from amino

acids by yeast.[16]

Branched-Chain Amino Acids (e.g., Leucine, Isoleucine, Valine) Branched-Chain α-Keto AcidsTransamination Branched-Chain AldehydesDecarboxylation Branched-Chain Alcohols (e.g., 2,2-Dimethyl-3-pentanol)Reduction (Alcohol Dehydrogenase) Further Metabolites / ConjugatesOxidation / Conjugation Excretion

Click to download full resolution via product page

Caption: Generalized metabolic pathway for the formation of branched-chain alcohols from

amino acids.

Signaling Pathways Affected by Aliphatic Alcohols
The precise effects of 2,2-Dimethyl-3-pentanol on cellular signaling are unknown. In general,

aliphatic alcohols can exert effects on various signaling pathways, often through their

interaction with cell membranes.[6][7] Ethanol, a well-studied aliphatic alcohol, is known to

modulate several receptor tyrosine kinases and intracellular kinases.[17] In the liver, alcohol

can trigger inflammatory signaling pathways, in part through the activation of Toll-like receptor 4

(TLR4) signaling in macrophages.[18]
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Caption: Simplified diagram of alcohol-induced inflammatory signaling in the liver via TLR4.

Handling and Safety Precautions
Based on the GHS classification, the following handling and safety precautions are

recommended.

Personal Protective Equipment (PPE)
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Protection Type Recommendation

Eye/Face Protection
Wear safety glasses with side-shields or

chemical goggles.

Skin Protection
Wear protective gloves (e.g., nitrile rubber) and

a lab coat.

Respiratory Protection

Use in a well-ventilated area. If ventilation is

inadequate, use a respirator with an appropriate

organic vapor cartridge.

Engineering Controls
Work in a well-ventilated laboratory, preferably in a chemical fume hood.

Use explosion-proof electrical/ventilating/lighting equipment.

Ground and bond containers when transferring material to prevent static discharge.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move person to fresh air. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur.

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower for at least 15

minutes. Get medical attention if irritation

persists.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Get medical attention.
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First aid measures are general recommendations from various SDS for aliphatic alcohols.

Inhalation Skin Contact Eye Contact Ingestion

Exposure to 2,2-Dimethyl-3-pentanol

Move to fresh air Remove contaminated clothing Rinse with water for several minutes Do NOT induce vomiting

If not breathing, give artificial respiration

Get medical attention if symptoms persist

Rinse skin with water for 15+ minutes

Get medical attention if irritation persists

Remove contact lenses if possible

Continue rinsing and get medical attention

Rinse mouth with water

Get immediate medical attention

Click to download full resolution via product page

Caption: First aid procedures for exposure to 2,2-Dimethyl-3-pentanol.

Conclusion
2,2-Dimethyl-3-pentanol is a flammable liquid that poses an irritation hazard to the skin, eyes,

and respiratory system. While specific, in-depth toxicological data is lacking, the available

information necessitates careful handling using appropriate personal protective equipment and

engineering controls. The provided information on related compounds and general

mechanisms of alcohol toxicity and metabolism serves as a preliminary guide for risk

assessment. Further toxicological studies are required to fully characterize the health and

safety profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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